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Epirubicin Dose Adjustment for Hepatic Impairment

The dose of epirubicin must be reduced for patients with elevated serum bilirubin or AST levels. The

following table summarizes the standard recommendations from the prescribing information [1] [2] [3].

Hepatic Function
Status

Biomarker Levels Recommended Epirubicin Dose

Normal Bilirubin <1.2 mg/dL No adjustment necessary (100% of

starting dose)

Mild Impairment Bilirubin 1.2-3 mg/dL OR AST 2-4

x ULN

Administer 50% of recommended starting

dose

Moderate
Impairment

Bilirubin >3 mg/dL OR AST >4 x

ULN

Administer 25% of recommended starting

dose

Severe Impairment Severe hepatic impairment (Child-

Pugh C)

Drug is contraindicated; do not

administer [2]

The workflow for dose decision-making based on these parameters can be visualized as follows:
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Assess Hepatic Function

Normal Function
Bilirubin <1.2 mg/dL

Mild Impairment
Bilirubin 1.2-3 mg/dL
OR AST 2-4 x ULN

Moderate Impairment
Bilirubin >3 mg/dL
OR AST >4 x ULN

Severe Impairment
(e.g., Child-Pugh C)

Administer 100%
of starting dose

Administer 50%
of starting dose

Administer 25%
of starting dose

Contraindicated
Do not administer

Click to download full resolution via product page

Experimental & Clinical Monitoring Protocol

For research protocols involving subjects with hepatic impairment, consistent monitoring and dose

management are essential.

Baseline Assessment: Obtain serum total bilirubin, AST, ALT, and other LFTs before initiating

therapy [1] [2].
Ongoing Monitoring: Continue to monitor hepatic function throughout and after treatment cycles [2].

Dose Re-evaluation: Re-assess hepatic function before each treatment cycle and adjust the dose
according to the current bilirubin and AST values [1].

Adverse Event Monitoring: Closely monitor for signs of increased toxicity, particularly
myelosuppression and gastrointestinal toxicity, as these may be enhanced in patients with hepatic

impairment [4].

Critical Warnings & Additional Considerations

Severe Impairment: Do not administer epirubicin to patients with severe hepatic impairment (e.g.,
Child-Pugh Class C) [2].

Cumulative Toxicity: Be aware of the drug's other dose-limiting toxicities, such as cumulative
cardiotoxicity and severe myelosuppression, which are independent of hepatic function [1] [2].

Extravasation Risk: Administer carefully into the tubing of a freely flowing intravenous infusion to
avoid extravasation, which can cause severe tissue necrosis [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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